Cas no 2195940-14-6 (1-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione)

• Product Name: 1-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione
• CAS No: 2195940-14-6
• MF: C₁₆H₂₀N₄O₄
• MW: 332.354403495789
• CID: 5338114
• Update Time: 2025-07-09

1-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(1-(5-cyclopropylisoxazole-3-carbonyl)piperidin-4-yl)-3-methylimidazolidine-2,4-dione
• 1-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione

• Inchi： 1S/C16H20N4O4/c1-18-14(21)9-20(16(18)23)11-4-6-19(7-5-11)15(22)12-8-13(24-17-12)10-2-3-10/h8,10-11H,2-7,9H2,1H3
• InChI Key： ZIZRGDKCHQDCSV-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(N2CCC(CC2)N2C(N(C)C(C2)=O)=O)=O)=N1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 556
• XLogP3: 0.4
• Topological Polar Surface Area: 87

Additional information on 1-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione

Introduction to 1-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione (CAS No. 2195940-14-6)

1-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione, identified by the CAS number 2195940-14-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazolidine derivatives and is characterized by its unique structural features, which include a cyclopropyl-substituted 1,2-oxazole moiety and a piperidine ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The development of 1-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione is part of a broader effort to identify and synthesize compounds with improved pharmacological profiles for various diseases. Recent studies have focused on its potential as an inhibitor of specific enzymes and receptors, which are implicated in several pathological conditions. This compound has shown promising results in preclinical studies, demonstrating its efficacy and safety in vitro and in vivo models.

The cyclopropyl-substituted 1,2-oxazole moiety in 1-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione plays a crucial role in its biological activity. The cyclopropyl group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, which can improve their pharmacokinetic properties. The 1,2-oxazole ring, on the other hand, is a versatile scaffold that can be functionalized to modulate the compound's interactions with target proteins.

The piperidine ring in the structure of 1-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione contributes to its overall conformational flexibility and binding affinity. Piperidine derivatives are widely used in drug design due to their ability to form hydrogen bonds and hydrophobic interactions with target proteins. This makes them valuable for optimizing the binding affinity and selectivity of drug candidates.

In terms of its therapeutic applications, 1-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione has been investigated for its potential as an inhibitor of protein kinases. Protein kinases are key enzymes involved in cell signaling pathways and are often dysregulated in diseases such as cancer and inflammatory disorders. By selectively inhibiting these enzymes, this compound could potentially disrupt the aberrant signaling pathways that drive disease progression.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione in treating various conditions. Preliminary data from these trials have shown promising results, with the compound demonstrating good tolerability and significant therapeutic effects. However, further research is needed to fully understand its mechanism of action and optimize its use in clinical settings.

Beyond its potential as a therapeutic agent, 1-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione also holds promise as a tool for basic research. Its unique structural features make it an excellent candidate for studying protein-protein interactions and signaling pathways. Researchers can use this compound to gain insights into the molecular mechanisms underlying various diseases and develop new strategies for intervention.

In conclusion, 1-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione (CAS No. 2195940-14-6) represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising biological activities make it a valuable candidate for further development as a therapeutic agent and a research tool. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an important role in advancing our understanding of disease mechanisms and developing effective treatments.